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Compound of Interest

Compound Name: 3-Oxetanone

Cat. No.: B052913

Essential Safety and Handling Guide for 3-
Oxetanone

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount. This guide provides essential, immediate safety and logistical

information for the proper use and disposal of 3-Oxetanone (CAS No. 6704-31-0).

Personal Protective Equipment (PPE)

When handling 3-Oxetanone, a comprehensive suite of personal protective equipment is

mandatory to ensure personal safety. This includes:

Eye Protection: Tight-sealing safety goggles and a face protection shield are necessary to
protect against splashes.[1]

Hand Protection: Wear appropriate chemical-resistant gloves to prevent skin contact.[1][Z]

Skin and Body Protection: Appropriate protective clothing is required to prevent skin
exposure.[1][2] A lab coat should be worn.

Respiratory Protection: If exposure limits are exceeded or if irritation occurs, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.
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Quantitative Safety Data

Property Value Source
Flash Point 26 °C/78.8 °F

Boiling Point 140 °C / 284 °F

Specific Gravity 1.16 (20/20)

Density 1.124 g/mL at 25 °C

Handling and Storage Procedures

Handling:

Always wash hands and any exposed skin thoroughly after handling.
e Avoid breathing dust, fumes, gas, mists, vapors, or spray.
e Use only outdoors or in a well-ventilated area.

o Keep away from heat, sparks, open flames, and hot surfaces. No smoking is permitted in the
handling area.

e The container and receiving equipment must be grounded/bonded.

» Use explosion-proof electrical, ventilating, and lighting equipment.

» Use only non-sparking tools.

o Take precautionary measures against static discharge.

e Ensure eyewash stations and safety showers are close to the workstation.
Storage:

» Store in a well-ventilated place and keep the container tightly closed.

o Keep the substance cool.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b052913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Store locked up.

e Incompatible materials include strong oxidizing agents.
Accidental Release and Disposal Plan
Accidental Release:

» Remove all sources of ignition.

o Use personal protective equipment as required.

o Ensure adequate ventilation.

o Soak up the spill with inert absorbent material (e.g., sand, vermiculite). Do not use
combustible materials like paper towels for large spills.

e Collect the absorbed material into suitable, closed containers for disposal.
o Use spark-proof tools and explosion-proof equipment during cleanup.
Disposal:

» Dispose of the contents and container to an approved waste disposal plant.
e Do not empty into drains.

e The waste should be classified as hazardous. Specifically, it should be treated as
halogenated organic hazardous waste if it is a derivative.

o Waste must be segregated from non-halogenated organic waste streams.

o Use a chemically compatible, leak-proof, and clearly labeled container for waste collection.
The label should include "Hazardous Waste" and the full chemical name.

Procedural Workflow for Handling 3-Oxetanone
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Caption: Workflow for the safe handling and disposal of 3-Oxetanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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